Cas no 1805148-03-1 (6-Bromo-3-nitropyridine-2-sulfonyl chloride)

• Product Name: 6-Bromo-3-nitropyridine-2-sulfonyl chloride
• CAS No: 1805148-03-1
• MF: C₅H₂BrClN₂O₄S
• MW: 301.502377986908
• CID: 4803038
• Update Time: 2025-06-09

6-Bromo-3-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C5H2BrClN2O4S/c6-4-2-1-3(9(10)11)5(8-4)14(7,12)13/h1-2H
• InChI Key： ZUWRDMHFRSSSDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on 6-Bromo-3-nitropyridine-2-sulfonyl chloride

Introduction to 6-Bromo-3-nitropyridine-2-sulfonyl chloride (CAS No. 1805148-03-1) and Its Applications in Modern Chemical Research

6-Bromo-3-nitropyridine-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805148-03-1, is a highly versatile intermediate in the field of organic synthesis, particularly within the domain of heterocyclic chemistry. This compound serves as a crucial building block for the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features, including the presence of both bromo and nitro substituents on a pyridine ring, coupled with a sulfonyl chloride functional group, make it an invaluable reagent for constructing complex molecular architectures.

The significance of 6-Bromo-3-nitropyridine-2-sulfonyl chloride in contemporary chemical research cannot be overstated. It has garnered considerable attention due to its role in synthesizing biologically active molecules. The bromo and nitro groups provide reactive sites for further functionalization via cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. These reactions are fundamental to the construction of novel heterocycles, which are widely recognized for their pharmacological properties.

In recent years, advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based scaffolds are prevalent in many FDA-approved drugs due to their ability to interact with biological targets effectively. The introduction of electron-withdrawing groups such as nitro and sulfonyl chloride enhances the electrophilicity of the pyridine ring, facilitating further derivatization into more complex structures. This property makes 6-Bromo-3-nitropyridine-2-sulfonyl chloride a preferred choice for medicinal chemists seeking to develop new therapeutic agents.

One of the most compelling applications of 6-Bromo-3-nitropyridine-2-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them attractive targets for drug development. The ability to modify the pyridine core through 6-Bromo-3-nitropyridine-2-sulfonyl chloride allows for the creation of tailored inhibitors with high specificity and potency. Recent studies have demonstrated its utility in generating novel inhibitors targeting diseases such as cancer and inflammatory disorders.

The sulfonyl chloride moiety in 6-Bromo-3-nitropyridine-2-sulfonyl chloride is particularly noteworthy for its reactivity in forming amide and urea bonds, which are essential motifs in many bioactive molecules. This functionality enables the facile introduction of polar groups into the molecule, enhancing its solubility and binding affinity to biological targets. Such modifications are critical for optimizing drug-like properties, including pharmacokinetics and bioavailability.

Another area where 6-Bromo-3-nitropyridine-2-sulfonyl chloride has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in herbicides, fungicides, and insecticides. The structural diversity achievable through reactions involving 6-Bromo-3-nitropyridine-2-sulfonyl chloride allows chemists to design compounds with improved efficacy against pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices worldwide.

The synthetic utility of 6-Bromo-3-nitropyridine-2-sulfonyl chloride extends beyond pharmaceuticals and agrochemicals. It is also employed in materials science, particularly in the synthesis of organic electronic materials such as OLEDs (organic light-emitting diodes) and conductive polymers. The ability to incorporate nitrogen-rich heterocycles into these materials enhances their electronic properties, making them suitable for applications in flexible electronics and energy storage devices.

Recent research has also explored the use of 6-Bromo-3-nitropyridine-2-sulfonyl chloride in catalysis. Transition metal-catalyzed reactions involving this compound have enabled novel transformations that were previously inaccessible. For instance, palladium-catalyzed cross-coupling reactions using 6-Bromo-3-nitropyridine-2-sulfonyl chloride have been utilized to construct complex biaryl structures, which are prevalent in many natural products and pharmaceuticals.

The versatility of 6-Bromo-3-nitropyridine-2-sulfonyl chloride is further underscored by its role in peptide mimetics and peptidomimetic drug design. Pyridine-based scaffolds can mimic peptide backbones while offering improved stability and bioavailability. The sulfonyl chloride group allows for selective coupling with amino acids or other nucleophiles, enabling the construction of peptidomimetics with tailored biological activities.

In conclusion, 6-Bromo-3-nitropyridine-2-sulfonyl chloride (CAS No. 1805148-03-1) is a multifaceted compound with broad applications across various fields of chemical research. Its unique structural features make it an indispensable tool for synthesizing biologically active molecules, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation in drug discovery and material science.